N,N-Dimethyl(4-oxo-3-(2-thienyl)indeno[2,3-D]pyrazolyl)formamide
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Description
Scientific Research Applications
Synthesis and Reactivity
Research in organic synthesis has led to the development of novel methods for creating thiophene and pyrazole derivatives, which are structurally similar to N,N-Dimethyl(4-oxo-3-(2-thienyl)indeno[2,3-D]pyrazolyl)formamide. For instance, the reaction of carbon disulfide with active methylenes in the presence of dimethyl formamide has been explored for synthesizing thiophene derivatives, demonstrating the versatility of these methods in generating complex heterocyclic compounds (Mohareb et al., 1995). Similarly, the polarographic behavior of arylazo pyrazoles has been studied, highlighting the electrochemical properties of pyrazole-based compounds and their potential applications in analytical chemistry (Ravindranath et al., 1983).
Potential Applications
The synthesis of pyrazole derivatives has shown significant potential in various fields, including medicinal chemistry and materials science. For example, novel pyrazole derivatives have been synthesized and evaluated for their antidepressant and anticonvulsant activities, indicating the therapeutic potential of such compounds (Abdel-Aziz et al., 2009). Furthermore, the development of polymers based on carbazole and thiophene units has led to advancements in solar cell technology, showcasing the application of these heterocyclic compounds in renewable energy sources (Chu et al., 2011).
properties
IUPAC Name |
N,N-dimethyl-4-oxo-3-thiophen-2-ylindeno[1,2-c]pyrazole-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O2S/c1-19(2)17(22)20-15-10-6-3-4-7-11(10)16(21)13(15)14(18-20)12-8-5-9-23-12/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHQLKIMKSYUOPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1C2=C(C(=N1)C3=CC=CS3)C(=O)C4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl(4-oxo-3-(2-thienyl)indeno[2,3-D]pyrazolyl)formamide |
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